2-(2,2-Difluoroethoxy)-5-methylaniline
Overview
Description
“2-(2,2-Difluoroethoxy)-5-methylaniline” is a compound that contains an aniline group, which is an amino group attached to a phenyl group, a methoxy group, and a difluoroethoxy group. The presence of these functional groups can influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be influenced by the presence of the aniline, methoxy, and difluoroethoxy groups. These groups could potentially participate in various intermolecular interactions, influencing the compound’s structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The aniline group could potentially participate in various organic reactions, such as electrophilic aromatic substitution. The difluoroethoxy group might also influence the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the difluoroethoxy group could potentially influence the compound’s polarity, boiling point, and solubility .Scientific Research Applications
Synthesis and Characterization :
- Topçu, S., et al. (2021) studied the synthesis of novel compounds, including those related to 2-(2,2-Difluoroethoxy)-5-methylaniline, and evaluated their antioxidant activities. These compounds exhibited good antioxidant activities and lipid peroxidation inhibition (Topçu, Ozen, Bal, & Taş, 2021).
- Malinauskas, A., & Holze, R. (1996) investigated the electrocatalytic properties of polymer films derived from derivatives of methylaniline, which could include compounds similar to this compound (Malinauskas & Holze, 1996).
Medical and Biological Applications :
- Cui, M., et al. (2012) synthesized and evaluated radiofluoro-pegylated phenylbenzoxazole derivatives, related to this compound, as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).
Environmental Applications :
- Bundy, J., et al. (2002) used high-resolution 1H nuclear magnetic resonance spectroscopy to study the effects of toxic insult on earthworms, involving compounds such as 2-fluoro-4-methylaniline, which is structurally related to this compound. This study identified new endogenous biomarkers of xenobiotic toxicity (Bundy et al., 2002).
Chemical and Physical Properties Analysis :
- Karabacak, M., et al. (2008) conducted a study on 2-chloro-5-methylaniline, a compound structurally similar to this compound, to understand its vibrational spectra and structural characteristics (Karabacak, Karagöz, & Kurt, 2008).
Mechanism of Action
Future Directions
The future research directions for this compound would depend on its intended applications. For example, if it’s being studied for potential use as a pharmaceutical, future research might focus on understanding its biological activity, optimizing its properties, and assessing its safety and efficacy .
properties
IUPAC Name |
2-(2,2-difluoroethoxy)-5-methylaniline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c1-6-2-3-8(7(12)4-6)13-5-9(10)11/h2-4,9H,5,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGSPWSEXUKXSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.